Cas no 1361872-31-2 (3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1361872-31-2
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4932622
• Update Time: 2025-05-23

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)6-1-4(3-17)5(2-15)7(16-6)9(12,13)14/h1,3,8H,2,15H2
• InChI Key： GDJIOGDYIOEJJY-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=O)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde, identified by the CAS number 1361872-31-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with an aminomethyl group at position 3, a difluoromethyl group at position 6, and a trifluoromethyl group at position 2, along with a carboxaldehyde group at position 4. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound in research and development.

The synthesis of 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde involves advanced organic synthesis techniques, including multi-step reactions and precise control over substitution patterns. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its application in pharmaceuticals and agrochemicals. The presence of fluorinated groups in the molecule is particularly interesting, as fluorinated compounds are known for their enhanced stability and bioavailability.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential as a lead compound for drug discovery, particularly in targeting specific enzymes or receptors. Recent research has explored its role as an inhibitor of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. The carboxaldehyde group at position 4 is believed to play a crucial role in binding interactions, making it a focal point for further structural modifications.

The electronic properties of 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde have also been studied extensively. Computational chemistry methods have been employed to analyze its molecular orbitals and reactivity patterns. These studies have revealed that the molecule exhibits significant electron-withdrawing effects due to the trifluoromethyl and difluoromethyl groups, which can influence its reactivity in various chemical transformations. Such insights are valuable for designing new reactions involving this compound.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Recent studies have assessed its environmental fate and toxicity profiles, which are essential for regulatory compliance and safe handling practices. The results indicate that while the compound is stable under normal conditions, it undergoes gradual degradation under specific environmental conditions, minimizing its ecological footprint.

In conclusion, 3-(Aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the advancement of modern chemistry.